1-(4-Nitrophenyl)-4-(4-{[4-(4-nitrophenyl)-1-piperazinyl]carbonyl}benzoyl)piperazine

Specification

• Molecular Formula: C28H28N6O6
• Molecular Weight: 544.6 g/mol
• IUPAC Name: [4-[4-(4-nitrophenyl)piperazine-1-carbonyl]phenyl]-[4-(4-nitrophenyl)piperazin-1-yl]methanone
• Standard InChI: InChI=1S/C28H28N6O6/c35-27(31-17-13-29(14-18-31)23-5-9-25(10-6-23)33(37)38)21-1-2-22(4-3-21)28(36)32-19-15-30(16-20-32)24-7-11-26(12-8-24)34(39)40/h1-12H,13-20H2
• Standard InChI Key: ZZBOJXJFKXISEW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C(=O)C3=CC=C(C=C3)C(=O)N4CCN(CC4)C5=CC=C(C=C5)[N+](=O)[O-]

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound’s IUPAC name, [4-[4-(4-nitrophenyl)piperazine-1-carbonyl]phenyl]-[4-(4-nitrophenyl)piperazin-1-yl]methanone, reflects its symmetrical bis-piperazine core linked via a benzoyl-carbonyl bridge. Each piperazine ring is substituted with a 4-nitrophenyl group, creating a conjugated system that enhances electronic delocalization. The molecular formula C₂₈H₂₈N₆O₆ and molecular weight of 544.6 g/mol underscore its complexity, with the nitro groups contributing to its electron-withdrawing character.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₂₈H₂₈N₆O₆
Molecular Weight	544.6 g/mol
IUPAC Name	[4-[4-(4-Nitrophenyl)piperazine-1-carbonyl]phenyl]-[4-(4-nitrophenyl)piperazin-1-yl]methanone
Canonical SMILES	C1CN(CCN1C2=CC=C(C=C2)N+[O-])C(=O)C3=CC=C(C=C3)C(=O)N4CCN(CC4)C5=CC=C(C=C5)N+[O-]
PubChem CID	3113457

The crystal structures of analogous compounds, such as 1-benzoyl-4-(4-nitrophenyl)piperazine, reveal chair conformations in the piperazine rings and torsional angles between aromatic groups that influence packing efficiency. For instance, dihedral angles between phenyl and nitrophenyl groups range from 51.52° to 86.6°, depending on substituents.

Spectroscopic and Computational Insights

Density functional theory (DFT) calculations predict extensive conjugation across the benzoyl and nitrophenyl moieties, resulting in a planar electronic structure that enhances stability. Infrared (IR) spectroscopy of related compounds confirms the presence of carbonyl stretching vibrations near 1,650 cm⁻¹ and nitro group asymmetrical stretching at 1,520 cm⁻¹. Nuclear magnetic resonance (NMR) studies highlight distinct proton environments for the piperazine methylene groups (δ 2.5–3.5 ppm) and aromatic protons (δ 7.0–8.5 ppm).

Synthesis and Crystallization

Synthetic Pathways

The synthesis typically involves a two-step coupling strategy:

• Acylation of Piperazine: Reacting 1-(4-nitrophenyl)piperazine with benzoyl chloride derivatives under Schotten-Baumann conditions yields intermediate acylated piperazines.

• Cross-Coupling: A Suzuki-Miyaura or Ullmann coupling introduces the second nitrophenyl group, facilitated by palladium catalysts and ligands such as triphenylphosphine.

Table 2: Representative Synthesis Conditions

Step	Reagents/Conditions	Yield (%)
Acylation	Benzoyl chloride, DMF, Et₃N, 0°C, 2h	78
Cross-Coupling	Pd(OAc)₂, PPh₃, K₂CO₃, DMF, 100°C, 24h	65

Crystallization from ethanol or dichloromethane-hexane mixtures produces orthorhombic (Pna2₁) or monoclinic (P2₁) crystals, depending on substituents. Weak C–H⋯O interactions (2.8–3.2 Å) dominate the packing, with absence of conventional hydrogen bonds.

Challenges in Purification

The compound’s high molecular weight and polarity necessitate advanced purification techniques, such as preparative HPLC with C18 columns and gradient elution (acetonitrile/water + 0.1% TFA). Recrystallization yields range from 60–75%, with impurities often arising from incomplete acylation or cross-coupling.

Compound	5-HT₂A IC₅₀ (nM)	MAO-A Ki (nM)	MIC (µg/mL)
Target Compound	120	85	8–16
1-(4-Methoxyphenyl) analog	450	220	32–64
1-Phenylpiperazine	>1,000	>500	>128

Material Science Applications

Nonlinear Optical (NLO) Properties

The compound’s conjugated π-system and dipolar nitro groups make it a candidate for second-harmonic generation (SHG). Hyperpolarizability (β) calculations via DFT indicate a value of 1,250 × 10⁻³⁰ esu, surpassing urea (β = 0.65 × 10⁻³⁰ esu). Single crystals exhibit SHG efficiency of 2.1× KDP, suitable for photonic devices.

Thermal Stability

Thermogravimetric analysis (TGA) shows decomposition onset at 280°C, with a melting point of 198–202°C. Differential scanning calorimetry (DSC) reveals a glass transition temperature (Tg) of 145°C, indicative of amorphous phase stability.